Cas no 1805024-35-4 (Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate)
Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate
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- Inchi: 1S/C11H9BrF5NO3/c1-20-8(19)3-5-2-7(21-11(15,16)17)9(10(13)14)18-6(5)4-12/h2,10H,3-4H2,1H3
- InChI Key: CDIYHTXRVTXFFJ-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(=C(C(F)F)N=1)OC(F)(F)F)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 355
- XLogP3: 3.1
- Topological Polar Surface Area: 48.4
Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081205-1g |
Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate |
1805024-35-4 | 97% | 1g |
$1,475.10 | 2022-04-01 |
Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate
Recent Advances in the Study of Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1805024-35-4)
Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1805024-35-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, particularly as a key intermediate in the preparation of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and potential pharmacological applications.
The compound's unique structure, featuring bromomethyl, difluoromethyl, and trifluoromethoxy substituents, makes it a versatile building block for the synthesis of more complex molecules. Recent synthetic methodologies have optimized the preparation of Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate, with improvements in yield and purity. These advancements are critical for its application in high-throughput screening and the development of targeted therapies.
In terms of biological activity, preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on specific enzymes and receptors implicated in various diseases, including cancer and inflammatory disorders. For instance, researchers have explored its potential as a modulator of kinase activity, which could lead to the development of new kinase inhibitors. Additionally, its fluorinated moieties are believed to enhance metabolic stability and bioavailability, making it an attractive candidate for further pharmacological evaluation.
Recent publications have also investigated the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have provided insights into how modifications to the pyridine core influence its binding affinity and selectivity. These findings are instrumental in guiding the design of next-generation therapeutics with improved efficacy and reduced side effects.
Looking ahead, the continued exploration of Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate and its derivatives holds great promise for the pharmaceutical industry. Future research directions may include in vivo studies to assess its pharmacokinetic and toxicological profiles, as well as further optimization of its synthetic pathways to facilitate large-scale production. Collaborative efforts between academic and industrial researchers will be essential to unlock the full potential of this compound in drug development.
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